Cas no 98475-04-8 (Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-)

Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]- structure
98475-04-8 structure
Product Name:Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-
CAS No:98475-04-8
MF:C16H16O4S
MW:304.360843658447
CID:750597
PubChem ID:10957679
Update Time:2025-04-19

Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-
    • [2-(4-methylphenyl)-2-oxoethyl] 4-methylbenzenesulfonate
    • DTXSID10449825
    • AP-145/43484673
    • SCHEMBL2545038
    • 2-(4-methylphenyl)-2-oxoethyl 4-methylbenzenesulfonate
    • 98475-04-8
    • Inchi: 1S/C16H16O4S/c1-12-3-7-14(8-4-12)16(17)11-20-21(18,19)15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3
    • InChI Key: BUIZSQRWHFKMKK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 304.07693016g/mol
  • Monoisotopic Mass: 304.07693016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 68.8Ų
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